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Compound of Interest

Compound Name: Chlorthal-dimethyl-d6

Cat. No.: B12396619

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides immediate, essential safety protocols, operational guidance,
and disposal plans for the handling of Chlorthal-dimethyl-d6 in a laboratory setting. Given the
recent regulatory actions and health concerns associated with Chlorthal-dimethyl, stringent
adherence to these procedures is critical to ensure personnel safety.

Chlorthal-dimethyl, also known as Dacthal, is a pre-emergent herbicide. Its deuterated form,
Chlorthal-dimethyl-d®6, is likely used as an internal standard for quantitative analysis.[1] It is
crucial to note that the use of Chlorthal-dimethyl has been subject to emergency suspension
and cancellation in countries like the United States and Australia due to risks of serious illness
or injury, particularly concerning embryo-fetal toxicity.[2][3] Therefore, handling this compound
requires the utmost caution.

Personal Protective Equipment (PPE)

The primary routes of exposure to Chlorthal-dimethyl are inhalation, skin contact, and eye
contact.[4][5] A comprehensive PPE strategy is mandatory to create a barrier against these
hazards.

Minimum PPE Requirements:

o Body Protection: A long-sleeved laboratory coat is the minimum requirement.[6][7] For
procedures with a higher risk of splashes, consider a poly-coated, impervious gown.[4][5]
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» Hand Protection: Wear disposable nitrile gloves at a minimum for incidental contact.[6] For
direct handling or risk of immersion, double-gloving or using thicker, chemical-resistant
gloves is recommended. Gloves should be changed regularly (e.g., every 30-60 minutes)
and immediately after known contact with the chemical.[8]

o Eye and Face Protection: Safety goggles with side shields are mandatory.[4] When there is a
splash hazard, a face shield worn over safety goggles is required.[6]

» Respiratory Protection: Work should be conducted in a certified chemical fume hood or a
Class Il Biosafety Cabinet to control airborne particles.[4][5] If this is not possible, a suitable
respirator (e.g., N-95 or higher) must be used.[8]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of Chlorthal-dimethyl-d6 from receipt to use.
» Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store the compound in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and ignition sources.[4] Recommended storage is at 4°C for the solid and
-20°C to -80°C when in solvent.[4]

o Label the storage area clearly with the chemical name and hazard warnings.
e Preparation and Use:

o All handling of Chlorthal-dimethyl-d6, including weighing and solution preparation, must
be performed within a chemical fume hood or other suitable ventilated enclosure.[4]

o Before starting, ensure a safety shower and eyewash station are accessible.[4]
o Don all required PPE as outlined above.
o To minimize dust formation, handle the solid compound carefully.

o When preparing solutions, add the solid to the solvent slowly to avoid splashing.
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e Spill Management:
o In case of a spill, evacuate non-essential personnel from the area.

o Wearing appropriate PPE, contain the spill using an absorbent material like diatomite or
universal binders.[4]

o Prevent the spill from entering drains or water courses.[4]
o Decontaminate the affected surfaces by scrubbing with alcohol.[4]

o Collect all contaminated materials into a sealed, labeled container for hazardous waste
disposal.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection: All waste materials contaminated with Chlorthal-dimethyl-d6, including
empty containers, used gloves, absorbent materials, and contaminated labware, must be
collected in a designated, sealed, and clearly labeled hazardous waste container.

e Disposal Method: The recommended method for disposal is incineration by a licensed
hazardous waste disposal facility.[9] Do not dispose of this chemical down the drain or in
regular trash.

» Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations for hazardous chemical waste.

Quantitative Data Summary

The following table summarizes key toxicological and physical data for Chlorthal-dimethyl. This
data should be considered relevant for its deuterated analog in a safety context.
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Parameter Value Species Reference
Acute Oral LD50 >5000 mg/kg Rat [10]

Acute Dermal LD50 >2000 mg/kg Rat [10]
Inhalation LC50 (4h) >4.5 mg/L Rat [11]

Melting Point 156 °C [12]

Boiling Point 345 °C [12]

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for the safe handling of

Chlorthal-dimethyl-d6.

© 2025 BenchChem. All rights reserved.

a4/7 Tech Support


https://www.rayfull.com/prodetail.html?id=63
https://www.rayfull.com/prodetail.html?id=63
https://www.titanag.com.au/wp-content/uploads/2022/03/SDS_TITAN-Chorthal_900_WG.pdf
https://en.wikipedia.org/wiki/Dimethyl_tetrachloroterephthalate
https://en.wikipedia.org/wiki/Dimethyl_tetrachloroterephthalate
https://www.benchchem.com/product/b12396619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation Phase

. : First Aid
Review SDS and SOPs Spill Response (Eye Wash / Shower)

Verify Fume Hood Operation

Don Full PPE
(Lab Coat, Gloves, Goggles)

Handling Phase|(in Fume Hood)

Weigh Solid Compound

Prepare Solution

Perform Experiment

Cleanup & Dvisposal Phase

Decontaminate Work Area

'

Collect Contaminated Waste

'

Seal and Label Waste Container

'

Dispose via Hazardous Waste Stream

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Chlorthal-dimethyl-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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